Cas no 2228715-25-9 (4-(2-cyanophenyl)oxane-4-carboxylic acid)
4-(2-cyanophenyl)oxane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-cyanophenyl)oxane-4-carboxylic acid
- EN300-1865917
- 2228715-25-9
-
- Inchi: 1S/C13H13NO3/c14-9-10-3-1-2-4-11(10)13(12(15)16)5-7-17-8-6-13/h1-4H,5-8H2,(H,15,16)
- InChI Key: BONRTAZOHIXWFH-UHFFFAOYSA-N
- SMILES: O1CCC(C(=O)O)(C2C=CC=CC=2C#N)CC1
Computed Properties
- Exact Mass: 231.08954328g/mol
- Monoisotopic Mass: 231.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 70.3Ų
4-(2-cyanophenyl)oxane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1865917-0.05g |
4-(2-cyanophenyl)oxane-4-carboxylic acid |
2228715-25-9 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1865917-0.1g |
4-(2-cyanophenyl)oxane-4-carboxylic acid |
2228715-25-9 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1865917-0.25g |
4-(2-cyanophenyl)oxane-4-carboxylic acid |
2228715-25-9 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1865917-0.5g |
4-(2-cyanophenyl)oxane-4-carboxylic acid |
2228715-25-9 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1865917-1.0g |
4-(2-cyanophenyl)oxane-4-carboxylic acid |
2228715-25-9 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1865917-2.5g |
4-(2-cyanophenyl)oxane-4-carboxylic acid |
2228715-25-9 | 2.5g |
$1931.0 | 2023-09-18 | ||
| Enamine | EN300-1865917-5.0g |
4-(2-cyanophenyl)oxane-4-carboxylic acid |
2228715-25-9 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1865917-10.0g |
4-(2-cyanophenyl)oxane-4-carboxylic acid |
2228715-25-9 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1865917-1g |
4-(2-cyanophenyl)oxane-4-carboxylic acid |
2228715-25-9 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1865917-5g |
4-(2-cyanophenyl)oxane-4-carboxylic acid |
2228715-25-9 | 5g |
$2858.0 | 2023-09-18 |
4-(2-cyanophenyl)oxane-4-carboxylic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 4-(2-cyanophenyl)oxane-4-carboxylic acid
Introduction to 4-(2-cyanophenyl)oxane-4-carboxylic acid (CAS No. 2228715-25-9)
4-(2-cyanophenyl)oxane-4-carboxylic acid, identified by the chemical compound code CAS No. 2228715-25-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxazoline derivatives, which are known for their versatile applications in drug design and development. The presence of a cyano group and a carboxylic acid moiety in its molecular structure imparts unique reactivity and functionality, making it a valuable scaffold for synthesizing novel bioactive molecules.
The molecular structure of 4-(2-cyanophenyl)oxane-4-carboxylic acid consists of a phenyl ring substituted with a cyano group at the 2-position, connected to an oxazoline ring via an ester linkage at the 4-position. This arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for further chemical modifications. The oxazoline core is particularly interesting due to its ability to participate in various biochemical interactions, which has been leveraged in the design of enzyme inhibitors and other therapeutic agents.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways relevant to human diseases. 4-(2-cyanophenyl)oxane-4-carboxylic acid has emerged as a promising candidate in this context, particularly for its potential application in modulating enzymes involved in metabolic disorders and inflammatory conditions. The cyano group enhances electrophilicity, allowing for facile functionalization, while the carboxylic acid moiety can form hydrogen bonds, improving binding affinity to biological targets.
One of the most compelling aspects of 4-(2-cyanophenyl)oxane-4-carboxylic acid is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop novel derivatives with enhanced pharmacological properties. For instance, modifications at the phenyl ring or the oxazoline core have led to compounds with improved solubility, bioavailability, and target specificity. These advancements underscore the importance of 4-(2-cyanophenyl)oxane-4-carboxylic acid in medicinal chemistry and highlight its potential as a building block for future therapeutics.
The synthesis of 4-(2-cyanophenyl)oxane-4-carboxylic acid typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The process requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production routes, making this compound more accessible for research purposes. Additionally, computational chemistry techniques have been employed to optimize synthetic pathways and predict the structural properties of derived compounds.
Recent studies have demonstrated the therapeutic potential of derivatives of 4-(2-cyanophenyl)oxane-4-carboxylic acid in addressing various health challenges. For example, researchers have explored its efficacy in inhibiting key enzymes associated with cancer progression. The oxazoline moiety has been shown to interact with specific amino acid residues in target proteins, leading to potent inhibition of enzymatic activity. Furthermore, the cyano group has been utilized to enhance binding interactions through coordination with metal ions or other biomolecules.
In conclusion, 4-(2-cyanophenyl)oxane-4-carboxylic acid (CAS No. 2228715-25-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development efforts worldwide.
2228715-25-9 (4-(2-cyanophenyl)oxane-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)